Cas no 2171444-53-2 ((3S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: (3S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171444-53-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6079851
• PubChem ID: 165824953
• Update Time: 2025-10-28

(3S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• 2171444-53-2
• EN300-1576014
• (3S)-3-[3-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid

• Inchi： 1S/C28H34N2O5/c1-18(14-27(32)33)30-26(31)15-20(19-8-2-3-9-19)16-29-28(34)35-17-25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h4-7,10-13,18-20,25H,2-3,8-9,14-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18-,20?/m0/s1
• InChI Key： IUIOWMQBQGRLCF-LROBGIAVSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC(CC(N[C@@H](C)CC(=O)O)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Comprehensive Overview of (3S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171444-53-2)

The compound (3S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171444-53-2) is a specialized organic molecule that has garnered significant attention in the fields of peptide synthesis, medicinal chemistry, and bioconjugation. Its unique structure, featuring a cyclopentyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of complex peptides and bioactive molecules. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential applications in drug discovery and biopharmaceuticals.

One of the most notable features of (3S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amines, ensuring selective deprotection during peptide chain assembly. This compound’s stereochemical purity (indicated by the (3S) configuration) is critical for maintaining the integrity of chiral centers in peptide-based therapeutics. As the demand for precision medicine and targeted therapies grows, the importance of high-quality intermediates like this compound cannot be overstated.

In recent years, the scientific community has shown a surge in interest toward Fmoc-protected amino acids and their derivatives, driven by advancements in peptide-based drug development. A common question among researchers is: "How does the cyclopentyl moiety influence the pharmacokinetic properties of peptide conjugates?" Studies suggest that the lipophilic nature of the cyclopentyl group can enhance membrane permeability, making it a valuable modification for improving drug delivery. Additionally, the carboxylic acid terminus in this compound allows for further functionalization, enabling its use in linker chemistry for antibody-drug conjugates (ADCs) and other bioconjugates.

The compound’s CAS No. 2171444-53-2 is frequently searched in databases like SciFinder and PubChem, reflecting its relevance in chemical research. Another trending topic is the optimization of green chemistry protocols for synthesizing such intermediates, as sustainability becomes a priority in pharmaceutical manufacturing. Researchers are exploring eco-friendly solvents and catalytic methods to produce (3S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid with minimal environmental impact.

From a commercial perspective, this compound is often sourced by contract research organizations (CROs) and biotech companies engaged in peptide therapeutics. Its applications extend to diagnostic probes and molecular imaging, where the Fmoc group’s fluorescence properties can be leveraged. As the global peptide market expands—projected to reach $50 billion by 2025—compounds like CAS No. 2171444-53-2 will play a pivotal role in meeting the demand for innovative therapies.

In conclusion, (3S)-3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid represents a versatile and high-value intermediate in modern chemistry. Its combination of stereochemical precision, functional versatility, and compatibility with peptide synthesis makes it indispensable for researchers tackling challenges in drug development and bioconjugation. Future studies will likely explore its potential in personalized medicine and next-generation biologics, solidifying its place in the scientific landscape.